Cas no 1356565-46-2 (Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde)

• Product Name: Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde
• CAS No: 1356565-46-2
• MF: C₄₂H₄₇N₉O₂
• MW: 709.8816883564
• CID: 4557027
• Update Time: 2025-06-11

Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• N-DESMETHYL GLEEVEC
• N-DESMETHYL IMATINIB
• Imatinib desmethyl (as formate)
• N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde
• N-DESMETHYL IMATINIB impurity B
• Benzamide, N-[2-methyl-5-[[4-[(4-methyl-1-piperazinyl)methyl]benzoyl]amino]phenyl]-4-[(4-methyl-1-piperazinyl)methyl]-N-[4-(3-pyridinyl)-2-pyrimidinyl]-
• N-DESMETHYL IMATINIB USP/EP/BP
• Imatinib Impurity 53
• Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde

• Inchi： 1S/C42H47N9O2/c1-31-6-15-37(45-40(52)34-11-7-32(8-12-34)29-49-23-19-47(2)20-24-49)27-39(31)51(42-44-18-16-38(46-42)36-5-4-17-43-28-36)41(53)35-13-9-33(10-14-35)30-50-25-21-48(3)22-26-50/h4-18,27-28H,19-26,29-30H2,1-3H3,(H,45,52)
• InChI Key： OFVVGPPRYUAQLP-UHFFFAOYSA-N
• SMILES： C(N(C1=CC(NC(=O)C2=CC=C(CN3CCN(C)CC3)C=C2)=CC=C1C)C1=NC=CC(C2=CC=CN=C2)=N1)(=O)C1=CC=C(CN2CCN(C)CC2)C=C1

Additional information on Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde

Recent Advances in the Study of 1356565-46-2 and Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde

The chemical compound 1356565-46-2 and its derivative, Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde, have garnered significant attention in recent years due to their potential applications in the field of chemical biology and pharmaceutical research. These compounds are particularly notable for their role in targeted cancer therapies, where they function as inhibitors of specific tyrosine kinases involved in oncogenic signaling pathways. This research brief aims to synthesize the latest findings related to these compounds, highlighting their mechanisms of action, therapeutic potential, and recent advancements in their synthesis and application.

Recent studies have elucidated the molecular structure and binding affinity of 1356565-46-2, revealing its potential as a scaffold for developing novel kinase inhibitors. The compound's unique chemical properties enable it to interact with the ATP-binding sites of tyrosine kinases, thereby disrupting aberrant signaling in cancer cells. Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde, a derivative of 1356565-46-2, has been further optimized for enhanced pharmacokinetic properties, including improved solubility and bioavailability. These advancements have positioned it as a promising candidate for clinical development.

In vitro and in vivo studies have demonstrated the efficacy of Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde in inhibiting the proliferation of cancer cells, particularly those associated with chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GIST). The compound's selectivity for BCR-ABL and KIT kinases has been a focal point of recent research, with findings suggesting minimal off-target effects compared to earlier generations of kinase inhibitors. This selectivity is attributed to the precise modifications made to the parent compound, 1356565-46-2, which enhance its binding specificity.

Recent synthetic methodologies have also advanced the production of these compounds, enabling more efficient and scalable routes for their manufacture. Innovations in catalytic processes and green chemistry have reduced the environmental impact of synthesis while maintaining high yields and purity. These developments are critical for ensuring the feasibility of large-scale production and eventual clinical application.

Looking ahead, ongoing research is exploring the potential of 1356565-46-2 and its derivatives in combination therapies, where they may synergize with other targeted agents or immunotherapies to overcome drug resistance and improve patient outcomes. Additionally, structural optimization efforts continue to refine the pharmacological profile of these compounds, with the goal of expanding their therapeutic indications beyond their current scope.

In conclusion, the study of 1356565-46-2 and Gleevec N-4-((4-Methylpiperazin-1-yl)methyl)benzaldehyde represents a vibrant area of research in chemical biology and oncology. The latest findings underscore their potential as next-generation kinase inhibitors, with promising clinical applications on the horizon. Continued investigation into their mechanisms, optimization, and therapeutic utility will be essential for translating these discoveries into tangible benefits for patients.